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Compound of Interest

Compound Name: Octathiocane

Cat. No.: B081551

An In-depth Technical Guide to the Chemical and Physical Properties of Octathiocane

Introduction

Octathiocane, systematically named cyclo-octasulfur, is an inorganic compound with the
chemical formula Ss. It is the most common and stable allotrope of sulfur, appearing as a
yellow, odorless, and tasteless solid.[1] This homomonocyclic compound is composed of an
eight-membered ring of sulfur atoms arranged in a crown-shaped conformation.[1]
Octathiocane finds significant use in various industrial applications, including the production of
sulfuric acid, the vulcanization of rubber, and as a component in fungicides.[2] It has also been
identified as a metabolite in some fungi and bacteria, such as Ganoderma lucidum, a
mushroom used in traditional Chinese medicine.[3][4] This guide provides a comprehensive
overview of the chemical and physical properties, experimental protocols, and biological
activities of octathiocane for researchers, scientists, and drug development professionals.

Physical and Chemical Properties

The physical and chemical properties of octathiocane are well-documented, providing a
foundation for its various applications.

Physical Properties of Octathiocane

The key physical properties of octathiocane are summarized in the table below. The
compound is notable for its existence in several polymorphic forms, with the orthorhombic a-
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sulfur being the most stable at room temperature.[1][5]

Property

Value

Molecular Formula

Ss[1][3][4][6]

Molecular Weight 256.5 g/mol [3][5][6]
Appearance Vivid, yellow, translucent crystals[1]
Melting Point 119 °C[1]
Boiling Point 444.6 °CJ[1]
Density 2.07 g/cm3[1]
Insoluble in water.[6] Soluble in carbon disulfide,
Solubility benzene, warm aniline, and carbon

tetrachloride.[6]

Crystal Structure

Exists in three main polymorphs: a-sulfur
(orthorhombic), B-sulfur (monoclinic), and y-
sulfur (monoclinic).[1][5][6] The a-form is stable
below 96°C.[5]

Chemical Properties and Reactions of Octathiocane

Octathiocane participates in several types of chemical reactions, primarily involving the

opening of its eight-membered ring.
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Reaction Type Description Major Products

Reacts with strong oxidizing o
Sulfur dioxide (SOz) and sulfur

Oxidation agents like oxygen and o
trioxide (SO3)[6]

chlorine.[6]

Can be reduced by agents
) such as hydrogen or carbon ]
Reduction ) - Hydrogen sulfide (H2S)[6]
monoxide under specific

conditions.[6]

Sulfur atoms in the ring can be
o replaced by other atoms or Various organosulfur
Substitution ) ]
groups, leading to various compounds[6]

organosulfur compounds.[6]

Undergoes redox-mediated
) ] o ring-opening, which is the )
Ring-Opening Polymerization ] i Polymeric sulfur
basis for various

polymerization processes.[6]

Crystal Structure and Polymorphism

Octathiocane is known for its structural diversity, existing in several crystalline forms known as
polymorphs. The most common are a-sulfur, B-sulfur, and y-sulfur.[1][6] The stability of these
polymorphs is temperature-dependent. The a-form (orthorhombic) is the stable form at
temperatures below 96°C, while the 3-form (monoclinic) is stable between 96°C and 115°C.[1]
[5] The y-form (monoclinic) is metastable.[5]
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Polymorphic transitions of Octathiocane.

Experimental Protocols
Synthesis of Octathiocane

High-purity crystalline octathiocane can be prepared in the laboratory through several
methods.

1. Recrystallization from Solution: This is a common method for obtaining high-purity a-Ss
crystals.[5]

e Protocol:
o Dissolve crude sulfur in a suitable nonpolar solvent, such as toluene or carbon disulfide.[5]

o Filter the hot solution to remove any insoluble impurities.
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o Allow the solution to cool slowly. Crystals of octathiocane will form as the solubility
decreases with temperature.

o Collect the crystals by filtration and wash with a small amount of cold solvent.
o Dry the crystals in a vacuum desiccator.

2. Thermal Decomposition of Hydrogen Polysulfanes: This method yields octathiocane
through the breakdown of unstable hydrogen polysulfanes (H2Sx).[5]

e Protocol:

o Heat hydrogen polysulfanes to a temperature between 180°C and 200°C under a nitrogen
atmosphere.[5]

o The decomposition produces octathiocane vapor and hydrogen sulfide (H2S).[5]

o Collect the gaseous Ss by condensation on a chilled surface, typically maintained at 5—
10°C, to obtain crystalline octathiocane.[5]
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Workflow for Octathiocane synthesis by recrystallization.
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Analytical Methods

Mass Spectrometry: While specific spectroscopic data for octathiocane is not detailed in the
provided search results, mass spectrometry is a crucial technique for the analysis of sulfur-
containing compounds. An analytical protocol for measuring micro-molar quantities of sulfur
volatile species in experimental high-pressure and temperature fluids has been developed,
which can be adapted for the analysis of octathiocane and its reaction products.[7][8]

e General Protocol Outline:

o Sample Preparation: The sample containing octathiocane is introduced into the mass
spectrometer, often through a heated inlet system to ensure volatilization.

o lonization: The gaseous molecules are ionized, typically using electron ionization.

o Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a
mass analyzer (e.g., a quadrupole).

o Detection: The abundance of each ion is measured, generating a mass spectrum that can
be used for identification and quantification.

Biological Activity and Potential Applications

Octathiocane exhibits a range of biological activities, including antibacterial, antifungal, and
potential anticancer properties.[6] Elemental sulfur is used in topical medications for skin
conditions like acne.[3][6] Its mechanism of action is thought to involve the disruption of
bacterial cell membranes.[6] In biological systems, sulfur can be reduced to hydrogen sulfide
(H2S), which has a lethal action on bacteria, fungi, and parasites.[2]
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Proposed mechanism of antimicrobial action of Octathiocane.

Research also suggests that octathiocane can modulate biofilm formation through interactions
with extracellular polysaccharides and exhibits cellular uptake through thiol-mediated
mechanisms involving disulfide exchange reactions.[6] These properties make octathiocane a
molecule of interest for further investigation in drug development.

Conclusion

Octathiocane is a fundamentally important allotrope of sulfur with well-defined physical and
chemical properties. Its unique crown-shaped structure and reactivity form the basis for its
widespread industrial use and its emerging biological significance. The experimental protocols
for its synthesis and analysis are well-established, enabling further research into its potential
applications in materials science and medicine. The antimicrobial and other biological activities
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of octathiocane warrant continued investigation, particularly in the context of developing new
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Octasulfur - Wikipedia [en.wikipedia.org]

¢ 2. echemi.com [echemi.com]

e 3. Cyclooctasulfur | S8 | CID 66348 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. Page loading... [wap.guidechem.com]

e 5. Octathiocane | 10544-50-0 | Benchchem [benchchem.com]

e 6. Buy Octathiocane | 10544-50-0 [smolecule.com]

e 7. Analytical protocol for measuring micro-molar quantities of sulfur volatile species in
experimental high pressure and temperature fluids - PMC [pmc.ncbi.nim.nih.gov]

o 8. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Chemical and physical properties of Octathiocane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081551#chemical-and-physical-properties-of-
octathiocane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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